Cas no 106031-46-3 (Hepta-4,6-diyn-3-ol)
Hepta-4,6-diyn-3-ol structure
Product Name:Hepta-4,6-diyn-3-ol
CAS No:106031-46-3
MF:C7H8O
MW:108.137822151184
CID:1169189
PubChem ID:11029779
Update Time:2025-04-20
Hepta-4,6-diyn-3-ol Chemical and Physical Properties
Names and Identifiers
-
- Hepta-4,6-diyn-3-ol
- SCHEMBL3124505
- 106031-46-3
- DTXSID30452412
- 1,3-heptadiyn-5-ol
- 4,6-Heptadiyn-3-ol
-
- Inchi： 1S/C7H8O/c1-3-5-6-7(8)4-2/h1,7-8H,4H2,2H3
- InChI Key： FWRAKQJZBBSDNE-UHFFFAOYSA-N
- SMILES： OC(C#CC#C)CC
Computed Properties
- Exact Mass: 108.05754
- Monoisotopic Mass: 108.057514874g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Hepta-4,6-diyn-3-ol Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
106031-46-3 (Hepta-4,6-diyn-3-ol) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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